N-(4-fluorobenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzamide

• IUPAC Name: N-(4-fluoro-1,3-benzothiazol-2-yl)-4-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C18H16FN3O4S2/c19-14-2-1-3-15-16(14)20-18(27-15)21-17(23)12-4-6-13(7-5-12)28(24,25)22-8-10-26-11-9-22/h1-7H,8-11H2,(H,20,21,23)
• InChI Key: XEYLWJKDZNSWKZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(C=CC=C4S3)F
• Molecular Formula: C18H16FN3O4S2
• Molecular Weight: 421.5 g/mol

Description

N-(4-fluorobenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzamide, also known as PRT062607, is a small molecule inhibitor that targets the spleen tyrosine kinase (SYK) pathway. The SYK pathway plays a critical role in the immune response and has been implicated in various diseases, including autoimmune disorders and cancer.

Scientific Research Applications

Antimicrobial Activity N-(4-fluorobenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzamide and its derivatives have shown promise in antimicrobial applications. Several studies have synthesized and evaluated the antimicrobial potential of compounds with similar structural components. For instance, Jagtap et al. (2010) synthesized fluoro substituted sulphonamide benzothiazole compounds for antimicrobial screening, highlighting the antimicrobial potential of such compounds (Jagtap et al., 2010). Additionally, Anuse et al. (2019) investigated the antimicrobial activities of substituted 2-aminobenzothiazoles derivatives, further supporting the relevance of such compounds in antimicrobial research (Anuse et al., 2019).

Anticancer Properties These compounds also exhibit potential in cancer research. Ravinaik et al. (2021) demonstrated the anticancer activities of N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides against various cancer cell lines, suggesting the therapeutic potential of structurally related compounds in oncology (Ravinaik et al., 2021).

Gastrokinetic Activity Kato et al. (1992) explored the gastrokinetic activity of benzamides with morpholinyl groups, including a study of N-(4-substituted 2-morpholinyl)methyl benzamides. These compounds were evaluated for their effects on gastric emptying, indicating potential applications in gastroenterology (Kato et al., 1992).

Antioxidant Activities Menteşe et al. (2015) synthesized benzimidazole derivatives containing morpholine rings and evaluated their antioxidant activities. This study highlights the potential of compounds with similar structures in antioxidant research (Menteşe et al., 2015).

Fluorescence and Sensing Applications Suman et al. (2019) investigated benzimidazole and benzothiazole conjugated Schiff base compounds for their fluorescence properties, demonstrating potential applications in chemical sensing and fluorescence-based detection (Suman et al., 2019).